8-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-1,3-dimethyl-7-(3-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione

• CAS RN: 851938-82-4
• Molecular Formula: C26H29FN6O2
• Molecular Weight: 476.556
• IUPAC Name: 8-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-1,3-dimethyl-7-[(3-methylphenyl)methyl]purine-2,6-dione
• InChI: InChI=1S/C26H29FN6O2/c1-18-7-6-8-19(15-18)16-33-22(28-24-23(33)25(34)30(3)26(35)29(24)2)17-31-11-13-32(14-12-31)21-10-5-4-9-20(21)27/h4-10,15H,11-14,16-17H2,1-3H3
• InChI Key: IQZKHIJETSKYTJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)CN2C(=NC3=C2C(=O)N(C(=O)N3C)C)CN4CCN(CC4)C5=CC=CC=C5F
• solubility: not available

Description

The compound “8-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-1,3-dimethyl-7-(3-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione” is a complex organic molecule. It contains a purine dione group, which is a key component in many biological compounds. The compound also contains a piperazine ring, which is often found in pharmaceuticals and is known for its versatile reactivity.

Safety And Hazards

The safety and hazards associated with this compound are not clear from the available information. As with any chemical compound, handling should be done with appropriate safety precautions. Without specific toxicity data, it’s difficult to assess the potential hazards.

Future Directions

Future research could focus on synthesizing this compound and studying its properties in more detail. This could include investigating its reactivity, its potential biological activity, and its physical and chemical properties. Such research could provide valuable insights into the potential uses of this compound.